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Compound of Interest

Compound Name: truliner

Cat. No.: B1166193

This technical support center provides troubleshooting guidance and frequently asked
guestions (FAQs) for researchers, scientists, and drug development professionals investigating
the effects of disinfection on the surface roughness and hardness of "Truliner,” a denture
relining material.

Frequently Asked Questions (FAQSs)

Q1: How does disinfection affect the surface roughness of Truliner?

Al: Disinfection procedures can significantly increase the surface roughness of Truliner. Both
chemical disinfection with agents like sodium perborate and physical disinfection methods such
as microwave irradiation have been shown to alter the material's surface topography. One
study found that daily immersion in a 3.8% sodium perborate solution or microwave irradiation
(650W for 6 minutes) for up to 28 days significantly increased the surface roughness of New
Truliner.[1] Another investigation reported increased roughness for New Truliner after just one
cycle of microwave disinfection.

Q2: What is the impact of different disinfectants on the hardness of Truliner?

A2: The effect of disinfection on the hardness of Truliner varies depending on the disinfectant
and the methodology used. Microwave disinfection has been shown to increase the Vickers
hardness of New Truliner, with a significant increase observed after 5 minutes of irradiation.[2]
Conversely, chemical disinfection with 0.12% chlorhexidine digluconate or Corega Tabs® has
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been found to decrease the microhardness of Bosworth New Truliner.[3] Immersion in 1%
sodium hypochlorite appeared to cause the least amount of change in microhardness.[3]

Q3: Can disinfection affect the bond strength of Truliner to the denture base?

A3: Studies suggest that microwave disinfection does not negatively impact the torsional bond
strength of New Truliner to a denture base resin. In fact, some research indicates that up to
seven cycles of microwave disinfection may not decrease the bond strength.

Q4: Are there any visual or physical changes to be expected on Truliner after disinfection?

A4: Yes, besides measurable changes in roughness and hardness, some disinfection methods
can cause noticeable alterations. For instance, microwave disinfection has been reported to
cause severe alterations to the surface of some resilient reline materials, although specific
visual changes for Truliner are not extensively detailed in the available literature. Researchers
should meticulously document any observed changes in color, opacity, or surface texture.

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Unexpectedly high surface
roughness values after

disinfection.

The chosen disinfection
protocol (e.g., high
concentration of chemical
disinfectant, prolonged
immersion time, or high
microwave power) may be too

aggressive for Truliner.

- Review the disinfection
parameters. Consider reducing
the concentration, immersion
time, or microwave exposure.-
Ensure proper neutralization of
chemical disinfectants after
immersion to prevent
continued surface interaction.-
Verify the calibration of your

surface profilometer.

Inconsistent hardness
measurements across different

samples.

- Inhomogeneous
polymerization of the Truliner
material.- Variations in the
disinfection procedure
between samples.- The
indenter of the hardness tester
is being placed too close to the

edge of the sample.

- Ensure a standardized and
thorough mixing and
polymerization process for all
Truliner specimens.- Strictly
control all disinfection
parameters (time, temperature,
concentration, microwave
power, and positioning).-
Follow standardized guidelines
for hardness testing, ensuring
indentations are made in the

central area of the specimen.

Observed cracking or crazing
of the Truliner surface post-

disinfection.

The disinfection method may
be causing excessive stress or
degradation of the polymer
matrix. This is a known
potential side effect of some
chemical disinfectants on

acrylic resins.

- Immediately discontinue the
use of the current disinfection
protocol with Truliner.-
Evaluate less aggressive
disinfection methods (e.g.,
lower concentration of
disinfectant, shorter exposure
time, or alternative chemical
agents).- Document the
cracking patterns and correlate
them with the specific

disinfection parameters used.
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Discoloration of the Truliner
material after chemical

disinfection.

Certain chemical disinfectants,
such as chlorhexidine, can
cause staining over time. The
interaction of the disinfectant
with the material's components

can lead to color changes.

- If color stability is a critical
parameter, consider using
disinfectants known for lower
staining potential, such as 1%
sodium hypochlorite.- Include
colorimetric analysis (e.qg.,
using a spectrophotometer) in
your experimental design to
quantify color changes.-
Reduce the frequency or
duration of immersion in the

staining disinfectant if possible.

Experimental Protocols
Surface Roughness Measurement

Specimen Preparation: Fabricate Truliner specimens of standardized dimensions (e.g., 10

mm diameter, 2 mm thickness). Ensure a flat, smooth surface by polishing with a series of

abrasive papers of decreasing grit size, followed by a final polishing with a fine polishing

paste to achieve a baseline smooth surface.

Baseline Measurement: Use a profilometer to measure the initial average surface roughness

(Ra) of each specimen. Take at least three measurements at different locations on each

specimen and calculate the average.

Disinfection Protocol: Immerse the specimens in the chosen disinfectant solution for the

specified time and at the specified temperature or expose them to microwave irradiation at a
set power and duration.

Post-Disinfection Measurement: After the disinfection cycle, thoroughly rinse the specimens
with distilled water and dry them. Repeat the surface roughness measurements as described
in step 2.

Data Analysis: Compare the mean Ra values before and after disinfection using appropriate
statistical tests (e.g., t-test or ANOVA) to determine the significance of any changes.
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Hardness Testing (Vickers Hardness)

Specimen Preparation: Prepare Truliner specimens as described for surface roughness
testing, ensuring a flat and parallel surface for indentation.

Baseline Measurement: Use a Vickers microhardness tester to determine the baseline
hardness of each specimen. Apply a specific load (e.g., 50 gf) for a set dwell time (e.g., 15
seconds). Measure the diagonals of the resulting indentation and calculate the Vickers
Hardness Number (VHN). Perform at least three indentations on each specimen and
average the results.

Disinfection Protocol: Subject the specimens to the desired disinfection procedure.

Post-Disinfection Measurement: After disinfection, rinsing, and drying, repeat the Vickers
hardness measurements.

Data Analysis: Statistically compare the mean VHN values before and after disinfection to
assess any significant changes in hardness.

Data Presentation

Table 1: Effect of Disinfection on Surface Roughness (Ra, um) of New Truliner

Disinfection Baseline Ra Ra after 1 Ra after 3 Ra after 28
Reference
Method (um) Day (pm) Days (pm) Days (pm)
Immersion in
. _— I 0.76

Sodium Significantly Significantly o

0.19 (Significantly [1]
Perborate Increased Increased

Increased)

(3.8%)
Microwave
Irradiation 0.19 Significantly Significantly Significantly o
(650W, 6 ' Increased Increased Increased
min)

Table 2: Effect of Disinfection on Hardness of New Truliner
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o ) Hardness
Disinfection Control/Bas After
Measureme ) o . Outcome Reference
Method . eline Disinfection
n
Microwave Vickers o )
o - Significantly Increase in
Irradiation (5 Hardness Not specified ) [2]
_ Higher hardness
min) (VHN)
Immersion in
Knoop _
0.12% » Decrease in
o Hardness Not specified Decreased [3]
Chlorhexidine hardness
: (KHN)
Digluconate
o Not
Immersion in Knoop o o
] N Statistically Minimal effect
1% Sodium Hardness Not specified o [3]
) Significant on hardness
Hypochlorite (KHN)
Change
Immersion in Knoop )
- Decrease in
Corega Hardness Not specified Decreased [3]
hardness
Tabs® (KHN)
Mandatory Visualization
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Caption: Experimental workflow for evaluating disinfection effects on Truliner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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